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Compound of Interest

Compound Name: Flurtamone

Cat. No.: B1673484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key metabolites of the herbicide

Flurtamone in soil and water environments. The information presented is collated from

regulatory assessments and scientific studies, focusing on quantitative data, experimental

methodologies, and degradation pathways to support environmental risk assessment and

further research.

Core Findings on Flurtamone Metabolism
Flurtamone, a pre-emergence herbicide, undergoes distinct degradation pathways in soil and

water, primarily driven by microbial activity and photolysis. In soil, the major metabolites

identified are 3-trifluoromethylbenzoic acid (TFMBA) and the highly persistent trifluoroacetic

acid (TFA). In the aquatic environment, photodegradation is the principal mechanism, leading

to the formation of flurtamone-carboxylic acid. In water-sediment systems, flurtamone-

desphenyl is also a significant metabolite.

Quantitative Analysis of Flurtamone Metabolites
The following tables summarize the quantitative data on the formation of key Flurtamone
metabolites in soil and water, expressed as the maximum percentage of applied radioactivity

(% AR) observed in various studies.

Table 1: Maximum Occurrence of Flurtamone Metabolites in Soil
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Metabolite
Code

Metabolite
Name

Environment
Maximum
Occurrence (%
AR)

Classification

M04

3-

trifluoromethylbe

nzoic acid

(TFMBA)

Aerobic Soil 24.7%[1] Major

M05
trifluoroacetic

acid (TFA)
Aerobic Soil 5.5%[2]

Minor but

Persistent

- Benzoic acid Soil (Photolysis) 7.2%[1] Minor

Table 2: Maximum Occurrence of Flurtamone Metabolites in Water

Metabolite
Code

Metabolite
Name

Environment
Maximum
Occurrence (%
AR)

Classification

M07
flurtamone-

carboxylic acid

Water (Aqueous

Photolysis)
33.5%[3] Major

M08
flurtamone-

desphenyl

Water-Sediment

System (Water

Phase)

7.8%[3] Major

M08
flurtamone-

desphenyl

Water-Sediment

System

(Sediment

Phase)

3.6%[3] Major

Degradation Pathways and Experimental Workflows
The degradation of Flurtamone in soil and water follows distinct pathways. The diagrams

below, generated using the DOT language, illustrate these processes.

Soil Degradation Pathway
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In soil, Flurtamone is primarily degraded by microorganisms under aerobic conditions. The

trifluoromethylphenyl moiety is cleaved to form the major metabolite, 3-trifluoromethylbenzoic

acid (M04), which is further degraded. A minor but significant pathway involves the formation of

the very persistent metabolite, trifluoroacetic acid (M05). Soil photolysis can also contribute to

degradation, forming benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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